Cas no 2482-00-0 (Agmatine sulfate)

• Product Name: Agmatine sulfate
• CAS No: 2482-00-0
• MF: C₅H₁₆N₄O₄S
• MW: 228.269939422607
• MDL: MFCD00013109
• CID: 43048
• PubChem ID: 24277749
• Update Time: 2026-01-19

Agmatine sulfate Chemical and Physical Properties

Names and Identifiers

• 1-(4-Aminobutyl)guanidine sulfate
• (4-Aminobutyl)guanidinium sulphate
• 1-Amino-4-guanidinobutane sulfate salt
• 4-Guanidinobutylamine sulfate salt
• N-(4-Aminobutyl)guanidine sulfate salt
• Agmatine sulfate
• 2-(4-aminobutyl)guanidine,sulfuric acid
• Agmatine · sulfate
• AGMATINE SULFATE SALT(P)
• 1-Amino-4-guanidobutane Sulfate
• 4-aminobutylguanidine sulfate
• 4-Guanidinobutane sulfate
• agmatine
• Agmatine sulfate salt
• agmatine sulphate
• Prestwick_710
• Agmatine sulfate
• Agmatine (sulfate)
• Guanidine, (4-aminobutyl)-, sulfate (1:1)
• RU0176QL8I
• 1-amino-4-guanidinobutane sulfate
• N-(4-aMinobutyl)guanidine sulfate
• Argamine sulfate;4-Guanidino-butylam
• 1-(4-Aminobutyl)guanidine xsulfate
• See A426902
• CHEMBL1256618
• CCG-38892
• (4-Aminobutyl)guanadine sulfate
• NCGC00093574-01
• BCP06575
• FT-0600398
• HMS1922O14
• EU-0100060
• A817507
• 909556-32-7
• EINECS 219-617-3
• SR-01000075244
• CS-7509
• NIH-11035
• AKOS015856640
• Guanidine, N-(4-aminobutyl)-, sulfate (1:1)
• 4-Aminobutyl-d8 Guanidine Sulfate
• 1-(4-aminobutyl)guanidine; sulfuric acid
• 2-(4-Amino-1,1,2,2,3,3,4,4-octadeuteriobutyl)guanidine;sulfuric acid
• UNII-RU0176QL8I
• SY033517
• 32685-72-6
• s4962
• SR-01000075244-5
• Agmatine sulfate salt, >=97%, powder
• AGMATINE SULFATE [MI]
• HY-101238
• Z2472857139
• NCGC00260745-01
• Q21546999
• A0310
• EN300-131695
• PTAYFGHRDOMJGC-UHFFFAOYSA-N
• AI3-51851
• N-(4-aminobutyl)guanidine; sulfuric acid
• SPECTRUM1503982
• HMS3260K21
• DTXSID90179517
• C5H16N4O4S
• AGMATINE SULFATE [WHO-DD]
• AMY8986
• 1-(4-Aminobutyl)guanidine sulfate(Chunks or pellets)
• 4-Guanidinobutylamine sulphate salt
• SR-01000075244-1
• 2-(4-Aminobutyl)guanidine sufate
• 2-(4-aminobutyl)guanidine;sulfuric acid
• 2482-00-0
• A 7127
• SCHEMBL196302
• Tox21_500060
• AS-15375
• MFCD00013109
• NCGC00093574-03
• NCGC00093574-02
• Argamine sulfate;4-Guanidino-butylamine sulfate
• LP00060
• (4-Aminobutyl)guanidine sulfate
• Argamine . sulfate;4-Guanidino-butylamine . sulfate
• GLXC-10146
• agmatine; sulfuric acid
• (4-Aminobutyl)guanidinium sulphate; 1-Amino-4-guanidinobutane sulfate salt; 4-Guanidinobutylamine sulfate salt; N-(4-Aminobutyl)guanidine sulfate salt
• DTXCID50102008
• FA29725
• KXB07199
• 219-617-3

• MDL： MFCD00013109
• Inchi： 1S/C5H14N4.H2O4S/c6-3-1-2-4-9-5(7)8;1-5(2,3)4/h1-4,6H2,(H4,7,8,9);(H2,1,2,3,4)
• InChI Key： PTAYFGHRDOMJGC-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.NCCCC/N=C(\N)/N

Computed Properties

• Exact Mass: 228.08900
• Monoisotopic Mass: 228.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 173

Experimental Properties

• Color/Form: White or off white powder.
• Melting Point: 234-238 °C (lit.)
• Boiling Point: 281.4°C at 760 mmHg
• Flash Point: 124 °C
• Solubility: H2O: 50 mg/mL
• Water Partition Coefficient: Soluble in water, nearly insoluble in alcohol
• PSA: 170.90000
• LogP: 1.52760
• Solubility: Soluble in water, almost insoluble in ethanol.
• Merck: 188

Agmatine sulfate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：10
• RTECS：ME8413000
• Safety Term：S22;S24/25
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Organic sulfuric acids
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Agmatine sulfate

Introduction to Agmatine sulfate (CAS No: 2482-00-0)

Agmatine sulfate is a derivative of the amino acid L-arginine, and it has garnered significant attention in the field of pharmaceutical research and nutraceutical applications due to its multifaceted biological activities. With a chemical structure characterized by a guanidine moiety and an aminoethyl side chain, this compound is synthesized through the decarboxylation of L-arginine via the enzyme arginine decarboxylase. The molecular formula of Agmatine sulfate is C5H14N4O3S·xH2O, reflecting its sulfated form and potential hydrates. Its CAS number, 2482-00-0, uniquely identifies it in chemical databases and ensures consistency in scientific literature and industrial applications.

The pharmacological profile of Agmatine sulfate has been extensively studied, revealing its potential as a neuromodulator, anxiolytic agent, and metabolic regulator. Recent research has highlighted its role in neurotransmitter systems, particularly its interaction with imidazoline receptors, which are involved in regulating blood pressure, pain perception, and mood. The sulfated form of the compound enhances its solubility, making it more suitable for oral administration and pharmaceutical formulations.

One of the most compelling areas of investigation involves the neuroprotective properties of Agmatine sulfate. Studies have demonstrated its ability to mitigate oxidative stress and protect against neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound’s ability to chelate metal ions, which are often implicated in neurotoxicity, may contribute to its neuroprotective effects. Furthermore, preclinical trials have suggested that Agmatine sulfate can modulate the release of neurotransmitters like serotonin and dopamine, potentially offering therapeutic benefits for conditions associated with neurotransmitter imbalances.

In addition to its neurological effects, Agmatine sulfate has shown promise in managing metabolic disorders. Research indicates that it can enhance insulin sensitivity and improve glucose metabolism, making it a candidate for adjunct therapy in diabetes management. The compound’s sulfated structure may also contribute to its anti-inflammatory properties, as sulfated compounds are known to modulate inflammatory pathways. This dual action—neuroprotection and metabolic regulation—positions Agmatine sulfate as a versatile therapeutic agent with broad clinical implications.

The synthesis and purification of Agmatine sulfate are critical for ensuring its efficacy in pharmaceutical applications. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly employed techniques to verify purity and structural integrity. The availability of high-purity Agmatine sulfate (CAS No: 2482-00-0) from reputable suppliers is essential for both academic research and industrial-scale production. Manufacturers must adhere to stringent quality control measures to ensure consistency across batches, as impurities can significantly alter biological activity.

The growing body of evidence supporting the therapeutic potential of Agmatine sulfate has spurred interest in clinical trials investigating its efficacy in various conditions. Phase II trials have explored its use in treating anxiety disorders, where it has shown comparable effects to conventional anxiolytics but with a more favorable side effect profile. Similarly, studies in chronic pain management have reported significant reductions in pain intensity following administration of Agmatine sulfate. These findings underscore the need for further clinical research to fully elucidate its therapeutic spectrum.

The role of Agmatine sulfate in sports nutrition has also emerged as a significant area of interest. Athletes are increasingly seeking compounds that can enhance performance without violating anti-doping regulations. Agmatine sulfate’s ability to improve nitric oxide production may contribute to better blood flow and oxygen delivery to muscles during exercise—a mechanism that could enhance endurance and recovery times. Additionally, its anxiolytic effects may help athletes manage pre-competition stress, thereby optimizing performance outcomes.

The future direction of research on Agmatine sulfate (CAS No: 2482-00-0) lies in exploring its mechanisms of action at a molecular level. Advanced imaging techniques combined with genetic studies could provide deeper insights into how this compound interacts with cellular pathways involved in neurotransmission and metabolism. Understanding these interactions may pave the way for novel drug development strategies that leverage the unique properties of Agmatine sulfate while minimizing potential side effects.

In conclusion, Agmatine sulfate represents a promising therapeutic agent with diverse applications ranging from neurological disorders to metabolic diseases. Its multifaceted biological activities make it a subject of intense scientific investigation, with ongoing studies expected to uncover even more about its potential benefits. As research progresses, Agmatine sulfate is poised to become an integral component of both clinical treatments and nutraceutical formulations designed to improve human health.